1-Ethyl-3-methylcyclopenta-1,3-diene;zirconium(4+);dichloride
Description
The compound “1-Ethyl-3-methylcyclopenta-1,3-diene;zirconium(4+);dichloride” is a complex of zirconium(4+) with 1-ethyl-3-methylcyclopenta-1,3-diene and two chloride ions . Zirconium is a transition metal often used in alloys and compounds for various industrial applications. The 1-ethyl-3-methylcyclopenta-1,3-diene is a type of hydrocarbon known as a diene, which contains two carbon-carbon double bonds .
Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would depend on the specific arrangement of the atoms and the nature of the chemical bonds in the compound. These could include properties such as melting point, boiling point, solubility, and reactivity .Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-Ethyl-3-methylcyclopenta-1,3-diene;zirconium(4+);dichloride involves the reaction of 1-Ethyl-3-methylcyclopenta-1,3-diene with zirconium tetrachloride in the presence of a reducing agent.", "Starting Materials": ["1-Ethyl-3-methylcyclopenta-1,3-diene", "zirconium tetrachloride", "reducing agent"], "Reaction": ["Step 1: Dissolve zirconium tetrachloride in anhydrous tetrahydrofuran (THF) and cool the solution to -78°C.", "Step 2: Add the reducing agent slowly to the cooled solution while stirring vigorously.", "Step 3: Add 1-Ethyl-3-methylcyclopenta-1,3-diene to the reaction mixture and stir for several hours at room temperature.", "Step 4: Quench the reaction by adding a solution of ammonium chloride in water.", "Step 5: Extract the organic layer with dichloromethane.", "Step 6: Wash the organic layer with water and dry over anhydrous magnesium sulfate.", "Step 7: Concentrate the organic layer and purify the product by column chromatography.", "Step 8: React the purified product with zirconium tetrachloride in dichloromethane at room temperature to obtain 1-Ethyl-3-methylcyclopenta-1,3-diene;zirconium(4+);dichloride."] } | |
CAS No. |
73364-11-1 |
Molecular Formula |
C16H22Cl2Zr |
Molecular Weight |
376.5 g/mol |
IUPAC Name |
5-ethyl-2-methylcyclopenta-1,3-diene;zirconium(4+);dichloride |
InChI |
InChI=1S/2C8H11.2ClH.Zr/c2*1-3-8-5-4-7(2)6-8;;;/h2*4-6H,3H2,1-2H3;2*1H;/q2*-1;;;+4/p-2 |
InChI Key |
ODWPZWBDYAPIRY-UHFFFAOYSA-L |
SMILES |
CCC1=[C-]C(=CC1)C.CCC1=[C-]C(=CC1)C.[Cl-].[Cl-].[Zr+4] |
Canonical SMILES |
CC[C-]1C=CC(=C1)C.CC[C-]1C=CC(=C1)C.[Cl-].[Cl-].[Zr+4] |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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